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Compound of Interest

Compound Name: 4'-lodoacetophenone

Cat. No.: B082248

FOR IMMEDIATE RELEASE

This technical whitepaper provides an in-depth overview of the safety information, handling
procedures, and material safety data for 4'-lodoacetophenone (CAS No. 13329-40-3). This
document is intended for researchers, scientists, and professionals in the drug development
field to ensure safe handling and use of this chemical compound.

Chemical Identification and Physical Properties

4'-lodoacetophenone, with the molecular formula CsH~IO, is a solid crystalline powder.[1][2]
Key physical and chemical properties are summarized in the table below. It is important to note
that some physical properties, such as the boiling point and flash point, are not consistently
reported across various safety data sheets.[3][4]
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Property Value Source(s)
CAS Number 13329-40-3 [3][4][5]
EC Number 236-372-8 [4][6]
Molecular Formula CsH7IO [2][5]
Molecular Weight 246.05 g/mol [4115]
Appearance White t-o yellow or brown o]
crystalline powder
Melting Point 82-89 °C [2][4]
Solubility Easily soluble in water [8]

Storage Class

11 - Combustible Solids

[4119]

Hazard Identification and Classification

4'-lodoacetophenone is classified as a hazardous chemical.[3] The primary hazards are skin

irritation, serious eye irritation, and potential respiratory irritation.[3][5][10]

GHS Classification:

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye

Serious Eye Irritation 2A 12

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

GHS Label Elements:

e Pictogram: GHS07 (Exclamation Mark)[5]

 Signal Word: Warning[3][5][10]
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Safe Handling and Storage Protocols

Proper handling and storage are crucial to minimize the risks associated with 4'-
lodoacetophenone.

Handling:

Work in a well-ventilated area.[6][10]

Avoid the formation of dust and aerosols.[5][6]

Avoid contact with skin and eyes.[5][6]

Wear appropriate personal protective equipment (PPE).[3][6]

Wash hands thoroughly after handling.[3][10]

Storage:

» Store in a cool, dry, and well-ventilated place.[3][5][6]

+ Keep the container tightly closed.[3][5][6]

o Store locked up.[6][10]

Preparation Handling

Ll Handle Chemical Avoid Skin/Eye
(Avoid Dust/Aerosols) Contact l
6

If Exposure Oceurs. Emergency Response

Post-Handling

Select Appropriate
PPE

Store in Cool, Dry,

Work Area Properly Ventilated Area

Conduct Risk
Assessment

Decontaminate ‘

Dispose of Waste ‘

L| Provide First Aid

| Control spills
(See Table 5)

(See Section 6)
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Caption: Workflow for the safe handling of 4'-lodoacetophenone.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4'-

lodoacetophenone:

Protection Type

Specification

Source(s)

Eye/Face Protection

Tightly fitting safety goggles or
safety glasses with side-
shields conforming to EN166
(EU) or NIOSH (US).

[5]16]

Skin Protection

Impervious clothing and
protective gloves. Gloves
should be inspected prior to

use.

[5](6]

Respiratory Protection

A full-face respirator, a dust
mask (type N95 US), or other
approved respirators should be
used if exposure limits are
exceeded or irritation is

experienced.

[4151(6]

First-Aid Measures

In case of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route

First-Aid Protocol

Source(s)

Inhalation

Remove the person to fresh
air. If breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.

[315](6]

Skin Contact

Take off contaminated clothing
immediately. Wash off with

soap and plenty of water.

[315](6]

Eye Contact

Rinse cautiously with water for
at least 15 minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

[315](6]

Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an

unconscious person.

[3](5](6]

Accidental Release and Fire-Fighting Measures

Accidental Release:

In the event of a spill, personnel should:

o Use personal protective equipment.[5][6]

e Avoid dust formation.[5][6]

o Ensure adequate ventilation.[5][6]

o Evacuate personnel to safe areas.[6]

o Prevent further leakage or spillage if safe to do so.[6]

e Sweep up and shovel the material into a suitable, closed container for disposal.[5]
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Fire-Fighting:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

[6]

e Special Hazards: No specific data is available regarding special hazards arising from the
chemical.[6]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[5]16]

Toxicological and Ecological Information

The toxicological and ecological properties of 4'-lodoacetophenone have not been thoroughly
investigated.[5] No quantitative data on acute toxicity (LD50/LC50), persistence and
degradability, bioaccumulative potential, or mobility in soil is currently available.[6][11]

Disposal Considerations

Dispose of 4'-lodoacetophenone and its container in accordance with local, regional, and
national regulations.[6] It is recommended to contact a licensed professional waste disposal
service.[5]

This guide is intended to provide comprehensive safety information for 4'-lodoacetophenone.
It is imperative that all users of this chemical familiarize themselves with this information and
adhere to safe laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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